Cas no 1255856-50-8 (N-Cyclopropyl-2-(3-oxopiperazin-2-yl)acetamide)

• Product Name: N-Cyclopropyl-2-(3-oxopiperazin-2-yl)acetamide
• CAS No: 1255856-50-8
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 4691467
• Update Time: 2025-05-21

N-Cyclopropyl-2-(3-oxopiperazin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-2-(3-oxopiperazin-2-yl)acetamide
• FCH3799358
• T5975
• 2-piperazineacetamide, N-cyclopropyl-3-oxo-
• N-Cyclopropyl-2-(3-oxopiperazin-2-yl)acetamide

• Inchi： 1S/C9H15N3O2/c13-8(12-6-1-2-6)5-7-9(14)11-4-3-10-7/h6-7,10H,1-5H2,(H,11,14)(H,12,13)
• InChI Key： HJMBRFAFAZBECD-UHFFFAOYSA-N
• SMILES： O=C(CC1C(NCCN1)=O)NC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 250
• Topological Polar Surface Area: 70.2

Additional information on N-Cyclopropyl-2-(3-oxopiperazin-2-yl)acetamide

N-Cyclopropyl-2-(3-oxopiperazin-2-yl)acetamide

N-Cyclopropyl-2-(3-oxopiperazin-2-yl)acetamide is a compound with the CAS number 1255856-50-8, which has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential bioactivity. This compound belongs to the class of cyclic amides, specifically featuring a cyclopropane ring and a piperazine moiety, both of which contribute to its intriguing chemical properties.

The molecular structure of N-Cyclopropyl-2-(3-oxopiperazin-2-yl)acetamide is characterized by a cyclopropane group attached to an acetamide backbone, with a piperazine ring containing a ketone functional group at the 3-position. This combination of structural elements makes it a versatile molecule for exploring various chemical reactions and biological interactions. Recent studies have highlighted its potential as a kinase inhibitor, which could have implications in the development of novel therapeutic agents for diseases such as cancer.

One of the key areas of research involving this compound is its synthesis and optimization. Scientists have employed various methodologies, including multicomponent reactions and click chemistry, to efficiently construct the molecule. These approaches not only enhance the yield but also improve the overall sustainability of the synthesis process, aligning with current trends in green chemistry.

In terms of biological activity, N-Cyclopropyl-2-(3-oxopiperazin-2-yl)acetamide has demonstrated promising results in vitro, particularly in assays targeting protein kinases. Its ability to inhibit specific kinases suggests that it could serve as a lead compound for drug discovery programs focused on diseases where kinase activity plays a pivotal role, such as inflammatory disorders and neurodegenerative diseases.

Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of this compound. Through molecular docking studies, researchers have identified key residues on target proteins that are critical for binding, paving the way for further optimization of its pharmacokinetic properties.

Moreover, the compound's stability under physiological conditions has been evaluated, revealing its potential suitability for oral administration. This attribute is particularly advantageous in drug development, as it reduces the need for invasive delivery methods and enhances patient compliance.

In conclusion, N-Cyclopropyl-2-(3-oxopiperazin-2-yl)acetamide (CAS No. 1255856-50-8) stands out as a valuable molecule in contemporary chemical research due to its unique structure, synthetic accessibility, and promising bioactivity profiles. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both academic and industrial applications in the near future.